2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid

• IUPAC Name: 2-[[4-ethyl-5-(2-methylpyrazol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C10H13N5O2S/c1-3-15-9(7-4-5-11-14(7)2)12-13-10(15)18-6-8(16)17/h4-5H,3,6H2,1-2H3,(H,16,17)
• InChI Key: MBWLJRPNUNAMKW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)O)C2=CC=NN2C
• Molecular Formula: C10H13N5O2S
• Molecular Weight: 267.31 g/mol

Description

2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid, also known as ETAA, is a novel compound that has been synthesized and studied for its potential applications in scientific research. ETAA is a thioacetic acid derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in inflammation and pain. This compound has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antimicrobial activity. Additionally, this compound has been shown to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid in lab experiments is its potent activity against a wide range of targets, making it a versatile tool for investigating various biological processes. However, one limitation is the potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid. One area of interest is in the development of this compound-based therapeutics for the treatment of inflammatory and infectious diseases. Additionally, further investigation into the mechanism of action of this compound could lead to the identification of new targets for drug development. Finally, the synthesis and characterization of novel this compound derivatives could lead to the discovery of compounds with even greater potency and selectivity.

Synthesis Methods

The synthesis of 2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid involves a multi-step process that starts with the reaction between 4-ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol and ethyl chloroacetate in the presence of a base. This results in the formation of the intermediate product, which is then treated with sodium hydroxide to obtain the final product, this compound.

Scientific Research Applications

2-((4-Ethyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid has been studied extensively for its potential applications in scientific research. One of the primary areas of interest is in the field of medicinal chemistry, where this compound has been found to exhibit potent anti-inflammatory and analgesic properties. Additionally, this compound has been shown to have antimicrobial activity against a wide range of bacterial and fungal strains.